5-nitro-N-[3-(trifluoromethyl)phenyl]-2-furamide

• IUPAC Name: 5-nitro-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C12H7F3N2O4/c13-12(14,15)7-2-1-3-8(6-7)16-11(18)9-4-5-10(21-9)17(19)20/h1-6H,(H,16,18)
• InChI Key: XRYAGGCLDGQPOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C12H7F3N2O4
• DSSTOX Substance ID: DTXSID401347651
• Molecular Weight: 300.19 g/mol
• CAS RN: 15212-60-9

Description

The compound “5-nitro-N-[3-(trifluoromethyl)phenyl]-2-furamide” is an organic compound that contains a nitro group (-NO2), a trifluoromethyl group (-CF3), and an amide group (CONH2). The presence of these functional groups could suggest that this compound may have potential applications in various fields such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the nitro group, the trifluoromethyl group, and the amide group. The exact synthetic route could vary depending on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro, trifluoromethyl, and amide groups would likely have a significant impact on the compound’s overall structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The nitro, trifluoromethyl, and amide groups are all reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives, including compounds related to our target molecule, for their antiviral potential. For instance:
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Antibacterial Activity

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Antitubercular Potential

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Enzyme Inhibition

• The presence of a trifluoromethyl group in a heteroaliphatic ring has been associated with improved drug potency. .

Drug Development

• The indole scaffold, shared by our compound, has been incorporated into synthetic drug molecules. .

Biological Diversity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “5-nitro-N-[3-(trifluoromethyl)phenyl]-2-furamide” would require appropriate safety precautions. This could include using personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions for this compound could involve further studying its properties and potential applications. This could include conducting more detailed synthetic studies, investigating its reactivity, and exploring its potential uses in various fields.